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Compound of Interest

Compound Name: Cergem

Cat. No.: B10828642

An important clarification for researchers, scientists, and drug development professionals: The
query regarding the molecular target of "Cergem" appears to stem from a misunderstanding.
Extensive research indicates that "Cergem" is not a pharmaceutical compound or a drug and
therefore does not have a "molecular target" in the traditional pharmacological sense. The term
likely refers to Ceragem, a global company that manufactures and sells FDA-cleared thermal
massage devices.

This guide will clarify the nature of Ceragem's products and their mechanism of action based
on available information. It is important to note that the following information pertains to medical
devices and their physiological effects, not the molecular interactions of a drug.

Ceragem: A Focus on Therapeutic Medical Devices

Ceragem produces a range of automated therapeutic thermal massagers. These devices are
designed to provide relief from muscle and joint pain, improve blood circulation, and promote
relaxation.[1][2] The U.S. Food and Drug Administration (FDA) has cleared Ceragem's devices
for indications such as:

o Temporary relief of minor muscle and joint pain and stiffness.[3][4]
o Temporary increase in local circulation.[3][4][5]

e Muscle relaxation.[1][3][4][6]
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Mechanism of Action: A Physio-Therapeutic
Approach

The therapeutic effects of Ceragem devices are attributed to a combination of physical
modalities rather than a specific molecular interaction. The core mechanisms include:

o Thermal Therapy: The devices utilize far-infrared rays emitted from heated jade rollers.[7]
This deep-penetrating heat can help to relax muscles and increase blood flow.[8] The
temperature of the internal projector is adjustable, typically ranging from 30°C to 60°C.[9]

o Massage and Acupressure: Internal rollers move along the user's spine, providing a
massage that is customized by scanning the individual's spinal length and curvature.[7][10]
This action is intended to replicate the principles of acupressure and chiropractic stretching
to release muscle tension and reduce stiffness.[7][8]

e Spinal Stretching: The devices are designed to gently stretch the spine, which may help to
alleviate pressure on spinal nerves.[7]

The logical workflow for the device's operation can be visualized as follows:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.ceragemusa.net/ceragem-general-features/ceragem/
https://middlepathspa.com.np/what-are-ceragem-therapy-side-effects-and-benefits/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7525119/
https://www.ceragemusa.net/ceragem-general-features/ceragem/
https://www.massagechairheaven.com/blogs/blog/what-is-ceragem-and-how-do-they-work
https://www.ceragemusa.net/ceragem-general-features/ceragem/
https://middlepathspa.com.np/what-are-ceragem-therapy-side-effects-and-benefits/
https://www.ceragemusa.net/ceragem-general-features/ceragem/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ceragem Device Operational Workflow
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Ceragem Device Operational Workflow

Clinical and Physiological Observations

While there is no "molecular target,” some clinical studies have investigated the physiological
effects of using Ceragem's thermal massage devices. These studies suggest potential benefits
beyond the immediate physical sensations:

 Increased Antioxidant Enzyme Levels: A study involving participants over 60 with lower back
pain found that spinal thermal massage, in addition to standard rehabilitative therapy, was
associated with a significant increase in the levels of antioxidant enzymes like superoxide
dismutase (SOD) and glutathione peroxidase (GPx) after eight weeks.[3][9] The study also
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noted a correlation between this increased antioxidant activity and a reduction in pain

perception.[3][9]

o Enhanced Immune Response: Some clinical studies have indicated that regular use of

Ceragem devices may lead to an increase in the number and functionality of peripheral

blood natural killer (NK) cells, which are a component of the innate immune system.[11][12]

The proposed physiological response pathway based on these studies can be summarized as

follows:
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(Ceragem Thermal Massage)

'

(Physiological Response

'

Increased Antioxidant Enhanced NK Cell
Enzyme Levels (SOD, GPx)

Activity

Pain Reduction @d Immune @

l

Click to download full resolution via product page

Proposed Physiological Response Pathway

Summary of Clinical Observations

The following table summarizes the findings from a study on the effects of a spinal thermal

massage device.
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Experimental Group
Control Group (Standard
Parameter (Thermal Massage +
Therapy Only)
Standard Therapy)

) ) Greater reduction in pain o )
Pain Reduction (PNRS) Less reduction in pain scores
scores at 4 and 8 weeks

Antioxidant Enzyme Levels

Significantly higher at 8 weeks No significant change
(SOD, GPx) g yhg g g

Catalase (CAT) Levels No significant change No significant change

Data sourced from a study on a spinal thermal massage device involving 116 participants aged
>60 with lower back pain.[3][9]

Experimental Protocols
The methodologies for the clinical observations mentioned are based on standard clinical trial
and biochemical assay procedures. A generalized workflow for such a study is outlined below.

Generalized Experimental Workflow for Assessing Physiological Effects:

 Participant Recruitment: Individuals meeting specific criteria (e.g., age, presence of
musculoskeletal pain) are recruited for the study.

» Group Assignment: Participants are randomly assigned to an experimental group (receiving
Ceragem therapy) and a control group.

o Baseline Assessment: Pre-treatment data is collected, including pain scores (e.g., using a
Pain Numeric Rating Scale - PNRS) and blood samples for baseline biochemical analysis.

« Intervention: The experimental group receives regular treatment with the Ceragem device
over a defined period (e.g., 8 weeks), while the control group may receive a sham treatment

or standard care.

o Follow-up Assessments: Data and blood samples are collected at specified intervals (e.g., 4
and 8 weeks) to monitor changes.
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» Biochemical Analysis: Blood samples are analyzed for levels of specific biomarkers, such as
antioxidant enzymes (SOD, GPx, CAT) or immune cells (NK cells).

 Statistical Analysis: The data is statistically analyzed to determine the significance of any
observed differences between the groups.

Generalized Clinical Study Workflow
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Generalized Clinical Study Workflow

In conclusion, while the term "molecular target” is not applicable to Ceragem's products, the
available evidence suggests that these medical devices exert their therapeutic effects through
a combination of heat, massage, and spinal stretching. Clinical studies have pointed to
measurable physiological responses, including pain reduction and changes in certain
biochemical markers. This information should be valuable for researchers and professionals
interested in the mechanisms and effects of such therapeutic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b10828642#identifying-the-molecular-target-of-cergem
https://www.benchchem.com/product/b10828642#identifying-the-molecular-target-of-cergem
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

